![molecular formula C11H13BrN2O2S B2739297 4-(5-Bromothiophene-2-carbonyl)-3,3-dimethylpiperazin-2-one CAS No. 952857-20-4](/img/structure/B2739297.png)
4-(5-Bromothiophene-2-carbonyl)-3,3-dimethylpiperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(5-Bromothiophene-2-carbonyl)-3,3-dimethylpiperazin-2-one” is a complex organic molecule. It contains a bromothiophene moiety, which is a type of heterocyclic compound that includes a sulfur atom and a bromine atom .
Synthesis Analysis
While specific synthesis methods for this compound were not found, thiophene derivatives are typically synthesized through condensation reactions such as the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses .Molecular Structure Analysis
The molecular structure of this compound likely includes a five-membered thiophene ring with a bromine atom and a carbonyl group attached, as well as a piperazinone ring with two methyl groups .Chemical Reactions Analysis
Thiophene derivatives are known to participate in a variety of chemical reactions, often serving as building blocks in the synthesis of more complex molecules .Scientific Research Applications
- Thiophene derivatives, including our compound of interest, have captured the attention of medicinal chemists. They exhibit diverse biological effects and are potential candidates for drug development . Researchers explore their use in designing novel pharmaceuticals, such as anticancer agents and anti-inflammatory drugs.
- Thiophene-based molecules play a crucial role in organic semiconductors. They contribute to the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) . The unique electronic properties of thiophenes make them valuable in advancing electronic devices.
- Thiophene derivatives find applications in industrial chemistry and material science as corrosion inhibitors . Their ability to protect metals from corrosion makes them relevant in various engineering and manufacturing contexts.
- Some thiophene-containing compounds exhibit antimicrobial activity . Researchers investigate their potential as agents against bacteria, fungi, and other pathogens.
- The synthesis of novel agrochemicals and insecticides often involves thiophene derivatives. For instance, 2-butylthiophene and 2-octylthiophene serve as raw materials in the development of anti-atherosclerotic agents and insecticides .
Medicinal Chemistry and Drug Development
Organic Semiconductors and Electronics
Corrosion Inhibition
Antimicrobial Properties
Agrochemicals and Pesticides
Safety and Hazards
Future Directions
Thiophene derivatives are a topic of ongoing research due to their wide range of potential applications, including in the development of new pharmaceuticals and materials . Further studies could explore the properties and potential uses of “4-(5-Bromothiophene-2-carbonyl)-3,3-dimethylpiperazin-2-one”.
properties
IUPAC Name |
4-(5-bromothiophene-2-carbonyl)-3,3-dimethylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrN2O2S/c1-11(2)10(16)13-5-6-14(11)9(15)7-3-4-8(12)17-7/h3-4H,5-6H2,1-2H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDTMAJYAHIOPFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NCCN1C(=O)C2=CC=C(S2)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Bromothiophene-2-carbonyl)-3,3-dimethylpiperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.